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Compound of Interest

Compound Name: 4-Cyclopropoxybenzoic acid

Cat. No.: B155675 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyclopropoxybenzoic acid, a substituted aromatic carboxylic acid, has emerged as a

valuable building block in organic synthesis, particularly in the realm of drug discovery and

development. Its unique structural motif, featuring a cyclopropoxy group attached to a benzoic

acid core, imparts favorable physicochemical and pharmacological properties to parent

molecules. The cyclopropyl group, a bioisostere of larger alkyl or phenyl groups, can enhance

metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. This

technical guide provides a comprehensive overview of the synthesis, properties, and

applications of 4-cyclopropoxybenzoic acid, with a focus on its utility in the design and

synthesis of novel therapeutic agents.

Physicochemical Properties
While extensive experimental data for 4-cyclopropoxybenzoic acid is not readily available in

public literature, its properties can be inferred from closely related analogs and computational

predictions. A summary of key identifiers and predicted properties is presented in Table 1. The

octanol-water partition coefficient (LogP) suggests a moderate lipophilicity, a crucial parameter

for drug absorption and distribution.

Table 1: Physicochemical Properties and Identifiers of 4-Cyclopropoxybenzoic Acid
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Property Value Source

IUPAC Name 4-Cyclopropoxybenzoic acid N/A

CAS Number 62577-90-6 Supplier Data

Molecular Formula C₁₀H₁₀O₃ Calculated

Molecular Weight 178.18 g/mol Calculated

Predicted LogP 2.1 ChemDraw

Predicted pKa 4.35 ± 0.10 ChemAxon

Appearance White to off-white solid
Typical for benzoic acid

derivatives

Synthesis of 4-Cyclopropoxybenzoic Acid
The synthesis of 4-cyclopropoxybenzoic acid typically proceeds via a Williamson ether

synthesis, a robust and widely used method for forming ether linkages. The general synthetic

workflow is depicted below.
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Starting Materials

Reaction Work-up & Purification Final Product

Methyl 4-hydroxybenzoate

Williamson Ether SynthesisCyclopropyl bromide

Base (e.g., K₂CO₃, NaH)

Ester Hydrolysis (e.g., NaOH, H₂O)Intermediate Ester Acidification (e.g., HCl) Purification (e.g., Recrystallization) 4-Cyclopropoxybenzoic acid

Reaction Products

4-Cyclopropoxybenzoic Acid

Ester

ROH, H⁺

Amide

R₂NH, Coupling Agent

Acid Chloride

SOCl₂

Alcohol

LiAlH₄
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Pharmacokinetic & Pharmacodynamic Properties

Lead Compound
(e.g., with methoxy group)

Structure-Activity
Relationship (SAR)

Optimization

4-Cyclopropoxybenzoic
Acid Analog

Bioisosteric Replacement

Improved Properties

Increased Metabolic
Stability

Enhanced Binding
Affinity

Improved
Bioavailability
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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